Cas no 54996-53-1 (1,2-Benzisoselenazol-3(2H)-one,2-methyl-)

1,2-Benzisoselenazol-3(2H)-one,2-methyl- structure
54996-53-1 structure
Product Name:1,2-Benzisoselenazol-3(2H)-one,2-methyl-
CAS No:54996-53-1
MF:C8H7NOSe
MW:212.10728096962
CID:374821
PubChem ID:171397
Update Time:2025-04-19

1,2-Benzisoselenazol-3(2H)-one,2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoselenazol-3(2H)-one,2-methyl-
    • 2-methyl-1,2-benzoselenazol-3-one
    • NAT 02-677
    • SCHEMBL1354835
    • NAT02-677
    • 1,2-Benzisoselenazol-3(2H)-one, 2-methyl-
    • DTXSID50203524
    • BDBM106945
    • Nat-02-677
    • 54996-53-1
    • US8592468, EbSe3
    • 2-Methyl-1,2-benzisoselenazol-3(2H)-one
    • CHEMBL3655717
    • Inchi: 1S/C8H7NOSe/c1-9-8(10)6-4-2-3-5-7(6)11-9/h2-5H,1H3
    • InChI Key: LEUGUKBHFKXAEZ-UHFFFAOYSA-N
    • SMILES: [Se]1C2C=CC=CC=2C(N1C)=O

Computed Properties

  • Exact Mass: 206.97531
  • Monoisotopic Mass: 212.969
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Boiling Point: 310.8°C at 760 mmHg
  • Flash Point: 141.7°C
  • PSA: 20.31
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